Cas no 370849-69-7 (1-5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one)

• Product Name: 1-5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• CAS No: 370849-69-7
• MF: C₂₃H₂₂ClN₃O₄
• MW: 439.891484737396
• CID: 6406989
• PubChem ID: 3807747
• Update Time: 2025-07-15

1-5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one
• SR-01000503677
• F1089-0038
• SR-01000503677-1
• AKOS022004769
• 1-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• 370849-69-7
• 1-[5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• SCHEMBL3311133
• Oprea1_017381
• 1-[3-(2-chloro-7-methoxyquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• AKOS001668338
• EU-0046707
• 1-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• Ethanone, 1-[5-(2-chloro-7-methoxy-3-quinolinyl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-

• Inchi： 1S/C23H22ClN3O4/c1-13(28)27-20(12-19(26-27)15-6-8-21(30-3)22(10-15)31-4)17-9-14-5-7-16(29-2)11-18(14)25-23(17)24/h5-11,20H,12H2,1-4H3
• InChI Key： VZLSEQVYUSPMEP-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC3C(N=C2Cl)=CC(OC)=CC=3)CC(C2=CC=C(OC)C(OC)=C2)=N1)C

Computed Properties

• Exact Mass: 439.1298839g/mol
• Monoisotopic Mass: 439.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 589.8±60.0 °C(Predicted)
• pka: 0.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-5-(2-chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-ylethan-1-one

Comprehensive Analysis of 1-[5-(2-Chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 370849-69-7)

The compound 1-[5-(2-Chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 370849-69-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique quinoline and pyrazole hybrid structure makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly focusing on its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

One of the most intriguing aspects of this compound is its multi-methoxy substitution pattern, which enhances its solubility and bioavailability. The presence of 2-chloro-7-methoxyquinoline and 3,4-dimethoxyphenyl moieties contributes to its ability to interact with biological targets, such as enzymes and receptors. This has led to growing interest in its potential applications for neurodegenerative diseases and inflammatory conditions, topics that are currently trending in medical research and public health discussions.

In recent years, the scientific community has been exploring the structure-activity relationship (SAR) of this compound to optimize its efficacy. Computational modeling and high-throughput screening have been employed to identify its binding affinities with various proteins. These studies are particularly relevant given the rising demand for precision medicine and targeted therapies, which are frequently searched topics in both academic and public domains.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that its pyrazoline core may exhibit anti-proliferative properties, making it a subject of investigation for oncology applications. This aligns with the broader trend of searching for natural product derivatives and synthetic analogs with minimal side effects, a hot topic in drug discovery forums and healthcare debates.

From a synthetic chemistry perspective, the preparation of CAS No. 370849-69-7 involves multi-step reactions, including cyclocondensation and selective functionalization. Researchers are also investigating greener synthetic routes to align with the global push for sustainable chemistry, another highly searched keyword in scientific and environmental circles. The compound's stability under various conditions is another focal point, as it impacts its shelf life and practical utility.

Given the increasing emphasis on personalized medicine, the compound's potential for drug repurposing is also under scrutiny. Its modular structure allows for derivatization, enabling scientists to explore new therapeutic indications. This is particularly relevant in the context of rare diseases and orphan drugs, which are gaining traction in both research funding and public awareness campaigns.

In summary, 1-[5-(2-Chloro-7-methoxyquinolin-3-yl)-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one represents a fascinating intersection of chemistry, biology, and medicine. Its diverse applications, from kinase inhibition to anti-inflammatory effects, make it a compound of enduring interest. As research progresses, it is likely to remain a key player in discussions about next-generation therapeutics and innovative drug design.